Cas no 1379356-36-1 (2-methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene)

• Product Name: 2-methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene
• CAS No: 1379356-36-1
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD18427020
• CID: 5159931
• Update Time: 2026-03-04

2-methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene

• MDL： MFCD18427020
• Inchi： 1S/C12H18OS/c1-9(2)8-13-12-6-5-11(14-4)7-10(12)3/h5-7,9H,8H2,1-4H3
• InChI Key： WKSNMNLBVSYTBS-UHFFFAOYSA-N
• SMILES： C1(OCC(C)C)=CC=C(SC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene

2-Methyl-1-(2-Methylpropoxy)-4-Methylsulfanylbenzene: A Comprehensive Overview

2-Methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene, also known by its CAS number CAS No 1379356-36-1, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of aromatic sulfides, characterized by the presence of a benzene ring substituted with methyl, methoxy, and methylsulfanyl groups. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-Methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene consists of a benzene ring with three substituents: a methyl group at position 2, a 2-methylpropoxy group at position 1, and a methylsulfanyl group at position 4. This arrangement creates steric and electronic effects that influence the compound's reactivity and stability. The methylsulfanyl group (-SMe) is particularly notable for its ability to act as an electron-donating group, which can enhance the nucleophilicity of the benzene ring in certain reactions.

Recent studies have explored the synthesis and characterization of CAS No 1379356-36-1. One notable approach involves the nucleophilic substitution reaction of a bromobenzene derivative with a methylthiolate ion, followed by subsequent alkylation to introduce the methoxy group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Researchers have also investigated the stereochemical outcomes of these reactions, shedding light on the regioselectivity and mechanism involved.

In terms of applications, 2-Methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. For instance, recent research demonstrates that this compound can enhance the activity and selectivity of palladium catalysts in cross-coupling reactions, which are crucial in organic synthesis.

Beyond catalysis, this compound has also been studied for its potential in drug design. The presence of multiple functional groups allows for diverse interactions with biological targets, making it a valuable starting material for medicinal chemists. Preclinical studies suggest that derivatives of CAS No 1379356-36-1 may exhibit anti-inflammatory and antioxidant properties, warranting further investigation into their therapeutic potential.

The environmental impact of 2-Methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene is another area of active research. Studies have examined its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation in aerobic environments. This finding is significant for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No 1379356-36-1, or 2-Methyl-1-(2-methylpropoxy)-4-methylsulfanylbenzene, is a versatile compound with multifaceted applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in advancing both academic knowledge and industrial applications.